Cas no 1804445-84-8 (Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate
• CAS No: 1804445-84-8
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866388
• Update Time: 2025-06-08

Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-6(15)3-4-2-5(11)7(9(12)13)8(10)14-4/h2,9H,3H2,1H3
• InChI Key： GJPQTDFARPWQMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate

Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1804445-84-8): A Comprehensive Overview

Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1804445-84-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, characterized by its chloro, difluoromethyl, and fluoropyridine moieties, represents a promising scaffold for the development of novel therapeutic agents.

The< strong>Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate molecule is synthesized through a series of carefully orchestrated chemical reactions that highlight the versatility of modern synthetic methodologies. The presence of multiple fluorine atoms not only imparts electronic and steric effects but also enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their demonstrated efficacy in modulating biological pathways. Specifically, the< strong>fluoropyridine core has been extensively studied for its role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The< strong>2-chloro and< strong>difluoromethyl substituents further contribute to the compound's pharmacophoric features, enabling selective interactions with target proteins.

One of the most compelling aspects of Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate is its potential application in oncology research. Studies have shown that fluorinated pyridines can exhibit potent antitumor activity by interfering with key signaling pathways that drive cancer cell proliferation. The< strong>difluoromethyl group, in particular, has been associated with enhanced binding affinity to biological targets, which could translate into improved drug efficacy.

The< strong>Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate derivative has also been explored for its anti-inflammatory properties. Research indicates that this compound can modulate inflammatory cytokine production by interacting with specific transcription factors. This mechanism suggests that it may serve as a lead compound for developing novel anti-inflammatory therapies with reduced side effects compared to existing treatments.

fluoropyridine scaffold, in particular, has proven to be amenable to structure-activity relationship (SAR) studies, providing valuable insights into optimizing drug-like properties.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate involves a multi-step process that begins with the functionalization of a pyridine precursor. Key steps include halogenation, protection-deprotection strategies, and introduction of the< strong>difluoromethyl group via cross-coupling reactions. Advanced techniques such as palladium-catalyzed transformations have been employed to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate represents a significant advancement in fluorinated heterocycle chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for this class of compounds, Methyl 2-chloro-3-(difluoromethyl)-4-fluoropyridine-6-acetate is poised to play a pivotal role in the development of next-generation pharmaceuticals.